Cas no 328018-71-9 (7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one)

• Product Name: 7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one
• CAS No: 328018-71-9
• MF: C₂₅H₂₁FO₃
• MW: 388.430850744247
• CID: 6407632
• PubChem ID: 2250373
• Update Time: 2025-06-21

7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one
• 328018-71-9
• Z56844468
• Oprea1_728813
• Oprea1_270369
• F1067-0218
• 6-ethyl-3-(4-fluorophenyl)-2-methyl-7-phenylmethoxychromen-4-one
• AKOS001019313
• 4H-1-Benzopyran-4-one, 6-ethyl-3-(4-fluorophenyl)-2-methyl-7-(phenylmethoxy)-

• Inchi： 1S/C25H21FO3/c1-3-18-13-21-23(14-22(18)28-15-17-7-5-4-6-8-17)29-16(2)24(25(21)27)19-9-11-20(26)12-10-19/h4-14H,3,15H2,1-2H3
• InChI Key： GUDVLFIPCRDRBT-UHFFFAOYSA-N
• SMILES： C1(C)OC2=CC(OCC3=CC=CC=C3)=C(CC)C=C2C(=O)C=1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 388.14747269g/mol
• Monoisotopic Mass: 388.14747269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 540.4±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one

Introduction to 7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one (CAS No. 328018-71-9)

7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one, with the CAS number 328018-71-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of chromenones, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one is characterized by a chromene core with specific functional groups that contribute to its biological activity. The presence of a benzyloxy group at the 7-position, an ethyl substituent at the 6-position, a 4-fluorophenyl group at the 3-position, and a methyl group at the 2-position provides this compound with a unique set of chemical properties and potential therapeutic applications.

Recent studies have highlighted the potential of 7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one in various areas of medicinal research. One notable area is its anti-inflammatory activity. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one has also demonstrated significant anti-cancer activity. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are crucial for cell survival and proliferation.

The neuroprotective effects of 7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one have also been explored in recent studies. Preclinical data suggest that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The neuroprotective mechanism is thought to involve the activation of antioxidant enzymes and the inhibition of neuroinflammatory responses.

The pharmacokinetic properties of 7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one have been investigated to understand its bioavailability and metabolism. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity profile in animal models supports its potential for clinical use.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one in human subjects. These trials are focusing on various indications, including inflammatory diseases, cancer, and neurodegenerative disorders. Preliminary results from phase I trials have been promising, with no significant adverse effects reported.

In conclusion, 7-(benzyloxy)-6-ethyl-3-(4-fluorophenyl)-2-methyl-4H-chromen-4-one (CAS No. 328018-71-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the field of medicinal chemistry. As more data from ongoing clinical trials become available, it is expected that this compound will play an important role in advancing our understanding and treatment of various diseases.